Cas no 2679938-13-5 (benzyl N-cyclopentyl-N-[(2R)-1-hydroxypropan-2-yl]carbamate)

• Product Name: benzyl N-cyclopentyl-N-[(2R)-1-hydroxypropan-2-yl]carbamate
• CAS No: 2679938-13-5
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 5976594
• PubChem ID: 165917522
• Update Time: 2025-06-13

benzyl N-cyclopentyl-N-[(2R)-1-hydroxypropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2679938-13-5
• benzyl N-cyclopentyl-N-[(2R)-1-hydroxypropan-2-yl]carbamate
• EN300-28285186

• Inchi： 1S/C16H23NO3/c1-13(11-18)17(15-9-5-6-10-15)16(19)20-12-14-7-3-2-4-8-14/h2-4,7-8,13,15,18H,5-6,9-12H2,1H3/t13-/m1/s1
• InChI Key： VGSXTJJAVNUGFA-CYBMUJFWSA-N
• SMILES： O(CC1C=CC=CC=1)C(N([C@H](C)CO)C1CCCC1)=O

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-cyclopentyl-N-[(2R)-1-hydroxypropan-2-yl]carbamate

Comprehensive Overview of Benzyl N-cyclopentyl-N-[(2R)-1-hydroxypropan-2-yl]carbamate (CAS No. 2679938-13-5)

Benzyl N-cyclopentyl-N-[(2R)-1-hydroxypropan-2-yl]carbamate (CAS No. 2679938-13-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This carbamate derivative is characterized by its unique structural features, including a cyclopentyl group and a (2R)-1-hydroxypropan-2-yl moiety, which contribute to its potential applications in drug development and synthetic chemistry. The compound's stereochemistry, particularly the R-configuration of the hydroxypropyl group, is critical for its biological activity and interaction with target molecules.

In recent years, the demand for chiral building blocks like Benzyl N-cyclopentyl-N-[(2R)-1-hydroxypropan-2-yl]carbamate has surged, driven by the growing focus on enantioselective synthesis in the pharmaceutical industry. Researchers are increasingly exploring its utility in the design of small-molecule inhibitors and protease substrates, aligning with trends in personalized medicine and targeted therapies. The compound's carbamate linkage also makes it a candidate for prodrug strategies, a hot topic in drug delivery optimization.

From a synthetic perspective, CAS No. 2679938-13-5 exemplifies the convergence of green chemistry principles and atom economy. Its synthesis often involves catalytic asymmetric methods, reflecting the industry's shift toward sustainable practices. Analytical techniques such as HPLC and NMR are essential for verifying the compound's high purity and stereochemical integrity—key concerns for researchers sourcing this material for high-throughput screening or structure-activity relationship (SAR) studies.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, make it particularly interesting for blood-brain barrier permeability predictions—a frequent search topic among neuropharmacology researchers. Computational chemists also study derivatives of Benzyl N-cyclopentyl carbamate for molecular docking simulations, leveraging its rigid cyclopentyl ring as a conformational constraint in drug design.

Ongoing studies investigate the compound's potential as a precursor for biodegradable polymers, tapping into the global interest in sustainable materials. Its hydroxypropyl group offers handles for further functionalization, enabling the creation of libraries for fragment-based drug discovery—another trending approach in medicinal chemistry. Safety evaluations suggest favorable profiles for research use, though proper laboratory handling protocols remain essential, as with all fine chemicals.

As the pharmaceutical industry prioritizes three-dimensional diversity in compound libraries, CAS 2679938-13-5 represents a valuable scaffold. Its combination of aliphatic and polar functional groups addresses contemporary challenges in achieving balanced solubility and target engagement. The compound continues to appear in patent applications for kinase modulators and GPCR ligands, demonstrating its versatility across target classes.

For procurement specialists, understanding the stability of Benzyl N-cyclopentyl-N-[(2R)-1-hydroxypropan-2-yl]carbamate under various storage conditions is crucial—a common query in supplier databases. The compound typically requires protection from moisture and oxidation, with recommended storage in inert atmospheres at controlled temperatures. These handling considerations align with best practices for compound management in modern research facilities.